Cas no 1381846-28-1 (2-Chloro-4-fluoro-5-(isobutyramidomethyl)benzoic acid)

• Product Name: 2-Chloro-4-fluoro-5-(isobutyramidomethyl)benzoic acid
• CAS No: 1381846-28-1
• MF: C₁₂H₁₃ClFNO₃
• MW: 273.687926054001
• CID: 4937856
• Update Time: 2025-11-06

2-Chloro-4-fluoro-5-(isobutyramidomethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-FLUORO-5-(ISOBUTYRAMIDOMETHYL)BENZOIC ACID
• 2-chloro-4-fluoro-5-[(2-methylpropanoylamino)methyl]benzoic acid
• 2-Chloro-4-fluoro-5-(isobutyramidomethyl)benzoic acid

• Inchi： 1S/C12H13ClFNO3/c1-6(2)11(16)15-5-7-3-8(12(17)18)9(13)4-10(7)14/h3-4,6H,5H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key： PFLVMOXECQXADC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(=O)O)CNC(C(C)C)=O)F

Computed Properties

• Exact Mass: 273.0567991 g/mol
• Monoisotopic Mass: 273.0567991 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4
• Molecular Weight: 273.69

Additional information on 2-Chloro-4-fluoro-5-(isobutyramidomethyl)benzoic acid

2-Chloro-4-fluoro-5-(isobutyramidomethyl)benzoic Acid: A Comprehensive Overview

2-Chloro-4-fluoro-5-(isobutyramidomethyl)benzoic acid, also known by its CAS number 1381846-28-1, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with chlorine, fluorine, and an isobutyramido group. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 2-Chloro-4-fluoro-5-(isobutyramidomethyl)benzoic acid involves a series of carefully designed chemical reactions. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to achieve the desired product. Recent advancements in catalytic systems and green chemistry have further optimized the synthesis process, reducing environmental impact while maintaining high yields. These developments highlight the compound's potential for large-scale production in industries such as pharmaceuticals and agrochemicals.

The structural features of 2-Chloro-4-fluoro-5-(isobutyramidomethyl)benzoic acid contribute significantly to its chemical reactivity. The benzoic acid group serves as a versatile functional moiety, enabling participation in a wide range of reactions such as esterification, amidation, and conjugate additions. The chlorine and fluorine substituents introduce electron-withdrawing effects, which enhance the acidity of the carboxylic acid group and modulate the electronic properties of the aromatic ring. This modulation is crucial for applications in drug design, where fine-tuning of molecular interactions is essential.

Recent studies have explored the biological activities of 2-Chloro-4-fluoro-5-(isobutyramidomethyl)benzoic acid, revealing promising results in several therapeutic areas. For instance, research has demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, the compound has shown moderate activity against certain bacterial strains, suggesting its role in antimicrobial drug development. These findings underscore the importance of further research to fully harness its therapeutic potential.

In terms of physical properties, 2-Chloro-4-fluoro-5-(isobutyramidomethyl)benzoic acid exhibits a melting point of approximately 200°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly investigated, with results indicating that it remains stable under normal storage conditions but may degrade under harsh acidic or basic environments.

The application of 2-Chloro-4-fluoro-5-(isobutyramidomethyl)benzoic acid extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry studies. Furthermore, researchers have explored its role as a building block in supramolecular chemistry, where it serves as a versatile component for constructing complex molecular architectures.

In conclusion, 2-Chloro-4-fluoro-5-(isobutyramidomethyl)benzoic acid, CAS number 1381846-28-1, represents a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future research and development efforts.